(Z)-3-[1-(4-Methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile

• IUPAC Name: (Z)-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C21H23N3O3/c1-15-12-17(13-18(14-22)21(25)23-8-10-27-11-9-23)16(2)24(15)19-4-6-20(26-3)7-5-19/h4-7,12-13H,8-11H2,1-3H3/b18-13-
• InChI Key: OPEKSEODGUUNRB-AQTBWJFISA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C(C#N)C(=O)N3CCOCC3
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C(/C#N)\C(=O)N3CCOCC3
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

(Z)-3-[1-(4-Methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-[1-(4-Methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-[1-(4-Methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photocycloaddition Reactions

Irradiation of methyl phenylglyoxylate in benzene solution with equimolar amounts of 2-aminopropenenitriles, including a morpholino derivative, produces corresponding oxetanes. This reaction showcases the utility of similar compounds in synthesizing cyclic structures via photocycloaddition, highlighting the potential for creating diverse molecular architectures through photochemical processes (Wolven, Döpp, & Henkel, 2006).

Catalytic Activities and Polymerization

Zinc anilido-oxazolinate complexes, incorporating morpholine derivatives, demonstrate catalytic activities toward ring-opening polymerization reactions. This research suggests the relevance of such compounds in polymer science, particularly in catalyzing the polymerization of cyclic monomers to produce polymers with specific properties (Chen et al., 2007).

Asymmetric Catalysis

In the context of asymmetric catalysis, metal−organic frameworks (MOFs) functionalized with chiral adducts, including proline derivatives, have shown remarkable catalytic activities in aldol reactions. This area of research is significant for the synthesis of chiral molecules, which are crucial in pharmaceuticals and fine chemicals (Zhu, He, Wu, & Duan, 2014).

Electroluminescent Properties

Research into the electroluminescent properties of low-molecular-weight compounds, including those related to the morpholine moiety, suggests potential applications in organic light-emitting diodes (OLEDs). These studies aim to develop new materials for electronic displays and lighting technologies, indicating the broad applicability of such compounds in materials science (Dobrikov, Dobrikov, & Aleksandrova, 2011).